1-(3-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride
Overview
Description
Preparation Methods
The synthesis of 1-(3-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride typically involves the reaction of 3-methoxypyridine with cyclopropanamine under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The resulting compound is then purified and converted into its dihydrochloride salt form .
Chemical Reactions Analysis
1-(3-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.
Scientific Research Applications
1-(3-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds.
Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.
Mechanism of Action
The mechanism of action of 1-(3-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride involves its interaction with specific molecular targets in the body. The compound is believed to modulate certain pathways, leading to its observed effects. Detailed studies are required to fully elucidate the exact molecular targets and pathways involved .
Comparison with Similar Compounds
1-(3-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride can be compared with similar compounds such as:
1-(Pyridin-2-yl)cyclopropanamine dihydrochloride: This compound has a similar structure but lacks the methoxy group on the pyridine ring.
1-(6-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride: This compound has the methoxy group at a different position on the pyridine ring.
The unique positioning of the methoxy group in this compound contributes to its distinct chemical and biological properties.
Properties
Molecular Formula |
C9H14Cl2N2O |
|---|---|
Molecular Weight |
237.12 g/mol |
IUPAC Name |
1-(3-methoxypyridin-2-yl)cyclopropan-1-amine;dihydrochloride |
InChI |
InChI=1S/C9H12N2O.2ClH/c1-12-7-3-2-6-11-8(7)9(10)4-5-9;;/h2-3,6H,4-5,10H2,1H3;2*1H |
InChI Key |
IXUPMNDJLAREFP-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(N=CC=C1)C2(CC2)N.Cl.Cl |
Origin of Product |
United States |
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